Cyclopeptide scaffolds in carbohydrate-based synthetic vaccines

Biomaterials Science Pub Date: 2017-03-09 DOI: 10.1039/C7BM00072C

Abstract

Cyclopeptides have been recently used successfully as carriers for the multivalent presentation of carbohydrate and peptide antigens in immunotherapy. Beside their synthetic versatility, these scaffolds are indeed interesting due to their stability against enzyme degradation and low immunogenicity. This mini-review highlights the recent advances in the utilization of cyclopeptides to prepare fully synthetic vaccines prototypes against cancers and pathogens.

Graphical abstract: Cyclopeptide scaffolds in carbohydrate-based synthetic vaccines
Cyclopeptide scaffolds in carbohydrate-based synthetic vaccines
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